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Executive Summary: The Dual Nature of DIPA

Diisopropanolamine (DIPA) is a secondary amine widely used by drug development
professionals and process engineers for two distinct purposes:

¢ Acid Gas Removal: As a scrubbing solvent (often in the Sulfinol process) to remove

and

[1]

¢ Functional Buffer/Inhibitor: As an alkalizing agent in pharmaceutical formulations or a
corrosion inhibitor in metalworking fluids.

While DIPA is often employed to mitigate corrosion (by neutralizing acidity), the solution itself
can become highly corrosive to carbon steel and even stainless steel under specific conditions
—namely, high acid gas loading, high temperature, or degradation into Heat Stable Salts
(HSS).
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This guide provides the protocols to maintain DIPA solution integrity and protect your
equipment assets.

Troubleshooting Guide (Q&A)
Issue 1: Accelerated Corrosion in Carbon Steel Transfer
Lines

User Question:We are running a pilot acid-gas scrubbing unit using 30% DIPA. We are
observing rapid wall thinning in the rich amine piping (carbon steel). Why is this happening, and
how do we stop it?

Scientist’s Analysis: This is a classic case of Rich Amine Erosion-Corrosion. DIPA itself is non-
corrosive; however, the DIPA-Acid Gas complex (specifically the amine bicarbonate/bisulfide) is
corrosive. If the solution velocity is too high, it strips the protective iron sulfide/carbonate film
from the metal surface.

Corrective Actions:
e Check Acid Gas Loading: Calculate the mole ratio of acid gas to amine.

o Limit: Maintain loading below 0.40 mol acid gas/mol DIPA for carbon steel systems. Above
0.45, corrosion rates increase exponentially [1].

 Verify Velocity Limits:

o Carbon steel lines should operate below 1 m/s (3 ft/s). Turbulence accelerates film
destruction.

o Temperature Control: Ensure the rich amine temperature exiting the absorber does not
exceed 60°C (140°F) before entering the regeneration loop.

Issue 2: Stress Corrosion Cracking (SCC) in Welds

User Question:We detected cracks in the heat-affected zones (HAZ) of our DIPA storage vessel
welds. The vessel operates at 80°C.
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Scientist’'s Analysis: You are likely encountering Amine Stress Corrosion Cracking (SCC).[2][3]
While secondary amines like DIPA are less aggressive than MEA, SCC can still occur in non-
stress-relieved carbon steel, especially at temperatures >60°C.

Corrective Actions:

o Post-Weld Heat Treatment (PWHT): All carbon steel welds in DIPA service (regardless of
concentration) operating above ambient temperature must undergo PWHT.

» Material Upgrade: For critical small-scale pilot vessels, switch to 304L or 316L Stainless
Steel, which is immune to amine SCC under typical operating conditions.

Issue 3: Presence of Heat Stable Salts (HSS)

User Question:Our DIPA solution has turned dark brown, and pH has dropped despite
maintaining concentration. Is this corrosive?

Scientist’s Analysis: Yes. The color change and pH drop indicate the formation of Heat Stable
Salts (HSS) (e.g., formates, acetates, oxalates) due to oxidative degradation or ingress of
strong acids. These salts do not regenerate in the stripper and permanently bind the amine,
creating a corrosive, conductive electrolyte.

Corrective Actions:

e Quantify HSS: Perform lon Chromatography (see Protocol A). HSS should be kept < 10% of
the total amine concentration.

o Neutralization: If HSS is high, treat with a stoichiometric amount of KOH or NaOH to free the
amine, followed by ion exchange to remove the salt anions.

o Oxygen Exclusion: Ensure the storage tank is blanketed with
. Oxygen is the primary driver of DIPA degradation into corrosive organic acids [2].

Visualizing the Corrosion Mechanism

The following diagram illustrates how DIPA transitions from a protective agent to a corrosive
medium through acid gas loading and degradation.
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Figure 1: Mechanistic pathway of DIPA corrosion. Note that corrosion is driven by either the
breakdown of the protective film (via velocity) or the chemical attack by degradation products
(HSS).

Experimental Protocols
Protocol A: Monitoring Heat Stable Salts (HSS)

Purpose: To determine the accumulation of corrosive degradation products in DIPA.
Methodology: lon Chromatography (IC)

» Sampling: Collect 10 mL of lean DIPA solution from the regenerator outlet. Filter through a
0.45 um PTFE syringe filter.

e Dilution: Dilute 1:100 with deionized water (18.2 MQ).
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Analysis: Inject into an Anion Exchange Column (e.g., Dionex lonPac AS11).

Mobile Phase: KOH gradient (1 mM to 30 mM).

Detection: Conductivity detector with suppressed conductivity.

Quantification: Calibrate against standards for Formate, Acetate, Glycolate, and Oxalate.

Threshold: If Total HSS > 1.0 wt%, initiate reclamation or neutralization [3].

Protocol B: Corrosion Coupon Testing

Purpose: To validate material compatibility in your specific DIPA mixture.

o Preparation: Polish Carbon Steel (C1010) and SS316L coupons to 600-grit finish. Weigh to
nearest 0.1 mg.

e Mounting: Install coupons in a PTFE holder electrically isolated from the vessel wall.
e Exposure:
o Rich Zone: Place in the absorber bottom (highest corrosivity).
o Lean Zone: Place in the reboiler outlet (highest temperature).
¢ Duration: Minimum 30 days exposure.
e Analysis: Clean according to ASTM G1. Re-weigh.
o Calculation: Corrosion Rate (mpy) =
o Where:

=constant,
=weight loss,
=area,

=time,
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=density.

o Pass Criteria: Carbon Steel < 5 mpy; Stainless Steel < 0.1 mpy.

Data & Reference Tables

ble 1: ial C ibility witl - oluti

Material Compatibility Max Temp Notes

Requires PWHT.
- Susceptible to
Carbon Steel Conditional 60°C ) o
erosion-corrosion if

velocity > 1 m/s.

Recommended for
wetted parts, heat

SS 304/316 Excellent 120°C )
exchangers, and high-

turbulence areas.

DIPAis alkaline (pH
) ~11); causes rapid
Aluminum Poor N/A . ) )
pitting and dissolution

of aluminum.

Amines form

complexes with
Copper/Brass Poor N/A copper, causing rapid

corrosion and blue

discoloration.

Preferred elastomer
EPDM Excellent 100°C ]
for gaskets/o-rings.

] ) Can swell or degrade
Viton (FKM) Fair/Poor <60°C , ) ,
in hot amine service.

Table 2: Recommended Operating Limits to Mitigate
Corrosion
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Parameter Limit Reason for Limit

Prevents formation of highly

Rich Amine Loading < 0.40 mol/mol _ ) _
corrosive bicarbonate species.
Ensures efficient absorption
Lean Amine Loading < 0.05 mol/mol and minimizes residual
corrosivity.
] ] Prevents stripping of the
Solution Velocity <1m/s (CS)

protective iron sulfide layer.

Prevents thermal degradation
Reboiler Skin Temp <150°C of DIPA into corrosive
diamines/polymers.

] Prevents pH drop and
Heat Stable Salts < 10% of amine o .
chloride-induced pitting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://hoseachem.com/role-diisopropanolamine-DIPA-acid-gas-treatment-process.html
https://hoseachem.com/role-diisopropanolamine-DIPA-acid-gas-treatment-process.html
https://eureka.patsnap.com/article/addressing-stress-corrosion-cracking-in-amine-pipelines
https://integratedglobal.com/en/amine-stress-corrosion-cracking-in-refinery-regeneration-unit/
https://www.benchchem.com/product/b7770934/docs#technical-support-center-diisopropanolamine-dipa-solution-management
https://www.benchchem.com/product/b7770934/docs#technical-support-center-diisopropanolamine-dipa-solution-management
https://www.benchchem.com/product/b7770934/docs#technical-support-center-diisopropanolamine-dipa-solution-management
https://www.benchchem.com/product/b7770934/docs#technical-support-center-diisopropanolamine-dipa-solution-management
https://www.benchchem.com/product/b7770934?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Troubleshooting & Optimization

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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